Cas no 2680686-44-4 (tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate
• CAS No: 2680686-44-4
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 5621353
• PubChem ID: 165932875
• Update Time: 2025-05-24

tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297721
• tert-butyl N-{2-cyano-5-[4-(dimethylamino)piperidin-1-yl]phenyl}carbamate
• 2680686-44-4
• tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate

• Inchi： 1S/C19H28N4O2/c1-19(2,3)25-18(24)21-17-12-16(7-6-14(17)13-20)23-10-8-15(9-11-23)22(4)5/h6-7,12,15H,8-11H2,1-5H3,(H,21,24)
• InChI Key： FXSJGYCPXQGSSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=CC(=C1)N1CCC(CC1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6Ų

Additional information on tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate

Introduction to tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate (CAS No. 2680686-44-4)

tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate (CAS No. 2680686-44-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a cyano functional group, and a dimethylamino-substituted piperidine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development efforts.

The synthesis of tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate involves several intricate steps, often utilizing advanced organic synthesis techniques such as transition metal-catalyzed reactions and multistep transformations. Recent studies have highlighted the importance of these synthetic routes in achieving high yields and purity, which are crucial for downstream applications in pharmaceutical research.

In terms of its biological activity, tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate has shown promising results in various assays. For instance, it has demonstrated potent inhibitory effects on specific enzymes and receptors, making it a valuable tool for understanding biological pathways and developing targeted therapies. One notable area of research is its potential as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. These trials have highlighted the importance of careful dose optimization and monitoring to minimize adverse effects while maximizing therapeutic benefits. The dimethylamino group in the piperidine ring is particularly noteworthy for its role in enhancing the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry have also played a significant role in the study of tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into the compound's conformational behavior and interactions with biological targets. These computational tools have helped researchers optimize the compound's structure to improve its binding affinity and selectivity.

The pharmaceutical industry's interest in tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate is further driven by its potential applications in treating various diseases. For example, preliminary studies have suggested that it may be effective in managing conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The compound's ability to modulate specific signaling pathways makes it a versatile candidate for drug development across multiple therapeutic areas.

In conclusion, tert-butyl N-{2-cyano-5-4-(dimethylamino)piperidin-1-ylphenyl}carbamate (CAS No. 2680686-44-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with its promising biological activity, make it a valuable asset for researchers and pharmaceutical companies alike. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical use.